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Compound of Interest

Compound Name: Acy-738

Cat. No.: B15584832

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Acy-738, a potent and selective HDACSG inhibitor. Adherence to
these procedures will minimize risk and ensure the integrity of your research.

Acy-738 is categorized as harmful if swallowed, causing skin irritation, and serious eye
irritation. It may also cause respiratory irritation.[1] Therefore, strict adherence to the following
personal protective equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling Acy-738 to prevent exposure
through inhalation, ingestion, or skin contact. All personnel must be trained in the proper use
and disposal of PPE.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

full-face shield.

As per OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166 to prevent

eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin irritation from

direct contact.[1]

Body Protection

A fully buttoned laboratory

coat.

To protect skin and personal

clothing from contamination.[1]

Respiratory Protection

Use in a well-ventilated area. If
dust formation is likely, a
NIOSH/MSHA-approved

respirator is required.

To prevent respiratory irritation

from dust or aerosols.[1]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for safely handling Acy-738 from receipt to

disposal.

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

e The product should be stored in a freezer to maintain its quality.[1]

o Keep the container tightly closed.[1]

2. Preparation of Solutions:

 All handling of the solid compound and preparation of solutions must be conducted in a

certified chemical fume hood to ensure adequate ventilation.[1]

e Avoid the formation of dust during weighing and transfer.[1]
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Use appropriate solvents as recommended by the supplier. Acy-738 is soluble in DMSO.[2]

w

. During Use:

Do not eat, drink, or smoke in the designated handling area.[1]

Wash hands thoroughly after handling the compound.[1]

In case of accidental contact, follow the first-aid measures outlined in the Safety Data Sheet
(SDS).

Disposal Plan

Proper disposal of Acy-738 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

e Solid Waste:

o For spills, carefully sweep up the solid material, avoiding dust generation, and place it into
a suitable, labeled, and closed container for disposal.[1]

o Contaminated consumables (e.g., weigh boats, pipette tips) should be collected in a
designated, sealed waste container.

e Liquid Waste:

o Solutions containing Acy-738 should be collected in a labeled, sealed, and appropriate
chemical waste container.

o Do not release Acy-738 into the environment.[1]
e Decontamination:

o Decontaminate all work surfaces and equipment after use with an appropriate cleaning
agent.

» Final Disposal:
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o All waste must be disposed of in accordance with local, state, and federal regulations for
chemical waste.

Emergency Procedures

In the event of an emergency, such as a large spill or fire, immediate and appropriate action is
necessary.

o Spills: For large spills, evacuate the area and contact the institution's environmental health
and safety (EHS) department.

» Fire: In case of a fire, use appropriate extinguishing media. Firefighters should wear self-
contained breathing apparatus and full protective gear.[1] Hazardous combustion products
include carbon monoxide, carbon dioxide, and nitrogen oxides.[1]

Safe Handling Workflow for Acy-738

The following diagram illustrates the key stages of the safe handling and disposal workflow for
Acy-738.
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Caption: Acy-738 Safe Handling and Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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